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Compound of Interest

Compound Name: CatD-IN-1

Cat. No.: B15575253 Get Quote

CatD-IN-1: A Technical Guide for Researchers
For researchers, scientists, and drug development professionals, this guide provides an in-

depth overview of CatD-IN-1, a potent and selective inhibitor of Cathepsin D. This document

outlines purchasing information, key technical data, experimental protocols, and the relevant

biological context to facilitate its use in research, particularly in the field of osteoarthritis.

Purchasing and Supplier Information
CatD-IN-1 is a specialized research chemical and is not as widely available as common

laboratory reagents. The primary supplier identified is MedchemExpress. For researchers

requiring larger quantities or specific formulations not readily available, custom synthesis is a

viable option. Several companies specialize in the custom synthesis of complex organic

molecules for research and development purposes.
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Technical Data
A comprehensive understanding of the physicochemical properties of CatD-IN-1 is crucial for

its effective use in experimental settings.

Table 2: Physicochemical Properties of CatD-IN-1
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Property Value Source

Chemical Name

N-(2-(2,4-

dichlorophenyl)acetamido)acet

amidine

[1]

Synonyms Compound 5 [2]

Molecular Formula C18H18Cl2N4O5 [1]

Molecular Weight 441.27 g/mol [1]

CAS Number 1628521-28-7 [1]

Appearance White to off-white solid [1]

Purity ≥98% (HPLC) [1]

IC50
0.44 μM for human Cathepsin

D
[1][2]

Solubility
DMSO: ≥ 50 mg/mL (113.31

mM)
[1]

Storage (Powder) -20°C for 3 years [1]

Storage (in Solvent)
-80°C for 6 months; -20°C for 1

month
[1]

Experimental Protocols
The following protocols are based on the original research describing CatD-IN-1 and general

procedures for assessing Cathepsin D activity. Researchers should adapt these protocols to

their specific experimental needs.

Preparation of CatD-IN-1 Stock Solution
Reconstitution: To prepare a stock solution, dissolve CatD-IN-1 powder in high-quality,

anhydrous DMSO.[1] For example, to make a 10 mM stock solution, dissolve 4.41 mg of

CatD-IN-1 in 1 mL of DMSO.

Sonication: If the compound does not dissolve readily, brief sonication may be applied.[1]
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Storage: Aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles

and store at -80°C for long-term storage or -20°C for short-term storage.[1]

In Vitro Cathepsin D Inhibition Assay (Fluorometric)
This protocol is a general guideline for measuring the inhibitory activity of CatD-IN-1 against

Cathepsin D. Commercially available Cathepsin D activity assay kits can also be used.

Materials:

Recombinant human Cathepsin D

Cathepsin D substrate (e.g., a fluorogenic peptide)

Assay buffer (typically a low pH buffer, e.g., sodium acetate, pH 3.5-5.5)

CatD-IN-1

96-well black microplate

Fluorescence microplate reader

Procedure:

Prepare Reagents: Dilute the recombinant Cathepsin D and the fluorogenic substrate in the

assay buffer to their optimal working concentrations.

Inhibitor Preparation: Prepare a serial dilution of CatD-IN-1 in the assay buffer.

Reaction Setup: To the wells of the 96-well plate, add the assay buffer, the CatD-IN-1
dilutions (or vehicle control, e.g., DMSO), and the diluted Cathepsin D enzyme.

Pre-incubation: Incubate the plate for a short period (e.g., 15-30 minutes) at 37°C to allow

the inhibitor to bind to the enzyme.

Initiate Reaction: Add the diluted fluorogenic substrate to each well to start the enzymatic

reaction.
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Measurement: Immediately measure the fluorescence intensity at the appropriate excitation

and emission wavelengths over a set period (e.g., 30-60 minutes) in a kinetic mode.

Data Analysis: Determine the rate of the enzymatic reaction for each inhibitor concentration.

Calculate the percentage of inhibition relative to the vehicle control and plot the results to

determine the IC50 value of CatD-IN-1.

Signaling Pathway and Biological Context
Cathepsin D is a lysosomal aspartic protease involved in various physiological and pathological

processes, including protein degradation, apoptosis, and tissue remodeling.[3] In the context of

osteoarthritis, Cathepsin D is believed to contribute to the degradation of the cartilage matrix.[4]

[5][6]

The proposed mechanism involves the release of Cathepsin D from chondrocytes into the

extracellular matrix, where it can cleave essential matrix components like proteoglycans.[5]

CatD-IN-1, as a potent inhibitor of Cathepsin D, is a valuable tool for studying the role of this

protease in osteoarthritis and for evaluating its potential as a therapeutic target.[1][4]
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Caption: Role of Cathepsin D in Osteoarthritis and Inhibition by CatD-IN-1.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15575253?utm_src=pdf-body-img
https://www.benchchem.com/product/b15575253?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15575253?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety and Handling
CatD-IN-1 is a chemical compound intended for research use only. A specific Safety Data

Sheet (SDS) for CatD-IN-1 was not publicly available at the time of this guide's compilation.

Therefore, standard laboratory safety practices for handling chemical compounds of unknown

toxicity should be strictly followed.

Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety

glasses, and chemical-resistant gloves.

Handling: Avoid inhalation of dust and contact with skin and eyes. Handle in a well-ventilated

area, preferably in a chemical fume hood.

Disposal: Dispose of the compound and any contaminated materials in accordance with

local, state, and federal regulations for chemical waste.

This guide is intended to provide a starting point for researchers working with CatD-IN-1. It is

essential to consult the primary literature and supplier's technical documentation for the most

accurate and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC11174188/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11174188/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11174188/
https://www.benchchem.com/product/b15575253#catd-in-1-supplier-and-purchasing-information
https://www.benchchem.com/product/b15575253#catd-in-1-supplier-and-purchasing-information
https://www.benchchem.com/product/b15575253#catd-in-1-supplier-and-purchasing-information
https://www.benchchem.com/product/b15575253#catd-in-1-supplier-and-purchasing-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15575253?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15575253?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

